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Compound of Interest

Compound Name: Hydroxy-PEG6-Boc

Cat. No.: B608017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for

Hydroxy-PEG6-Boc (CAS No. 297162-47-1), a versatile bifunctional linker commonly

employed in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and other drug

conjugates. While specific quantitative toxicological and environmental data for this compound

are limited in publicly available literature, this document synthesizes the existing hazard

information, outlines standard experimental protocols for safety assessment, and provides

visual workflows to guide safe handling and risk evaluation.

Hazard Identification and Classification
Hydroxy-PEG6-Boc is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as a substance that requires careful handling due to its potential

to cause irritation. The primary hazards are associated with skin, eye, and respiratory contact.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

The signal word associated with these classifications is "Warning".

Physical and Chemical Properties
Detailed quantitative physical and chemical properties for Hydroxy-PEG6-Boc are not

extensively reported. The available information is summarized below.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₁₈H₃₆O₉

Molecular Weight 396.47 g/mol

Appearance Solid or liquid

Purity Typically >95%

Density Approximately 1.086 g/cm³

Flash Point No data available

Boiling Point No data available

Melting Point No data available

Solubility Soluble in DMSO, DCM, DMF

Storage Temperature 2-8°C, sealed in a dry environment
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Toxicological and Ecotoxicological Data
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration), as well as ecotoxicological data, are not readily available for Hydroxy-
PEG6-Boc. The GHS classification indicates that the primary toxicological concerns are irritant

effects. It is noted that the toxicological properties have not been fully investigated.

Table 3: Summary of Toxicological and Ecotoxicological Data

Data Point Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Ecotoxicity No data available

Experimental Protocols for Safety Assessment
In the absence of specific experimental data for Hydroxy-PEG6-Boc, this section outlines the

standard methodologies, based on OECD (Organisation for Economic Co-operation and

Development) guidelines, that would be employed to determine the key safety parameters.

Acute Oral Toxicity Assessment (Following OECD
Guideline 423)
The acute toxic class method is a stepwise procedure using a limited number of animals to

classify a substance into a GHS toxicity category.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Dose Administration: The substance is administered orally by gavage at one of the defined

starting dose levels (e.g., 300 mg/kg or 2000 mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.
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Stepwise Procedure: Depending on the outcome (mortality or no mortality), the dose for the

next group of animals is adjusted up or down. The procedure is stopped when a confident

classification can be made.

Skin Irritation/Corrosion Testing (Following OECD
Guideline 439 - In Vitro)
This in vitro method uses a reconstructed human epidermis model to assess skin irritation

potential, avoiding the use of live animals.

Test System: A commercially available reconstructed human epidermis model is used.

Application: A small amount of the test substance is applied topically to the surface of the

tissue.

Incubation: The tissue is incubated for a defined period (e.g., 60 minutes).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined

using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain

threshold (e.g., 50%) indicates that the substance is an irritant.[1]

Eye Irritation/Corrosion Testing (Following OECD
Guideline 492 - In Vitro)
This guideline describes procedures using reconstructed human cornea-like epithelium to

identify chemicals that cause serious eye damage or irritation.

Test System: A reconstructed human cornea-like epithelium model is employed.

Exposure: The test substance is applied to the epithelial surface for a set duration.

Endpoint Measurement: Cell viability is measured after exposure. A significant decrease in

viability indicates the potential for eye irritation or serious eye damage.

Ready Biodegradability (Following OECD Guideline 301)
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These tests evaluate the potential for a chemical to be rapidly biodegraded by microorganisms

in an aerobic aqueous environment.

Inoculum: A mixed population of microorganisms from a source like activated sludge is used.

Test Medium: The test substance is added as the sole source of organic carbon to a mineral

medium.

Incubation: The mixture is incubated under aerobic conditions for 28 days.

Measurement: Biodegradation is monitored by measuring parameters such as dissolved

organic carbon (DOC) removal, CO₂ evolution, or oxygen consumption.[2][3][4] Pass levels

for ready biodegradability are typically ≥70% for DOC removal or ≥60% for CO₂ evolution or

oxygen demand within a 10-day window.[2]

Visualizing Safety Workflows and Logical
Relationships
The following diagrams, generated using Graphviz, illustrate key workflows and logical

connections in the safety assessment and handling of Hydroxy-PEG6-Boc.

Identified Hazards Recommended Personal Protective Equipment (PPE)

H315: Causes skin irritation Protective Gloves

H319: Causes serious eye irritation Safety Goggles

H335: May cause respiratory irritation Adequate Ventilation / Respirator
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Caption: Relationship between GHS hazards and recommended PPE.
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Caption: Tiered workflow for chemical safety assessment.

Safe Handling and Emergency Procedures
Based on the known hazards, the following precautions are recommended:
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat should

be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if dust/aerosols may be

generated, use a NIOSH-approved respirator.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Wash off with soap and plenty of water. Get medical attention if

irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Spill and Disposal:

Absorb spills with an inert material (e.g., vermiculite, sand) and place in a suitable

container for chemical waste.

Dispose of waste in accordance with local, state, and federal regulations.

In conclusion, while Hydroxy-PEG6-Boc is a valuable tool in drug development, it must be

handled with care, adhering to the safety precautions outlined in its Safety Data Sheet and this

guide. The primary hazards are related to its irritant properties. For a complete safety profile,
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further toxicological and ecotoxicological testing according to established international

guidelines would be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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